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Compound of Interest

Compound Name: cis-Crotonaldehyde

Cat. No.: B231344 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of cis-Crotonaldehyde.

It is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Quantitative Data
cis-Crotonaldehyde is a highly flammable and toxic chemical that poses significant health

risks.[1][2] It is fatal if inhaled or in contact with skin, toxic if swallowed, causes severe skin and

eye damage, and may lead to respiratory irritation.[2][3][4] Additionally, it is suspected of

causing genetic defects and may cause organ damage through prolonged or repeated

exposure.[4] The substance is also very toxic to aquatic life with long-lasting effects.[3][5]

Vapors are heavier than air and can form explosive mixtures.[3]
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Property Value Citations

Physical State Liquid [2]

Appearance
Clear, colorless liquid that

turns yellow in air
[1]

Odor Pungent, suffocating [1]

Flash Point 13°C (55°F) (closed cup) [6][7]

Boiling Point 104°C (219°F) [8]

Explosive Limits 2.1% - 15.5% by volume in air [4][6]

Auto-ignition Temp. 232°C (449.6°F) [6][7]

Vapor Pressure 19 mmHg [8]

Solubility in Water 15-18 g/100ml at 20°C [6]

Acute Exposure Guideline Levels (AEGLs) for cis-Crotonaldehyde

Exposure Period AEGL-1 (ppm) AEGL-2 (ppm) AEGL-3 (ppm)

10 minutes 0.19 27 44

30 minutes 0.19 8.9 27

60 minutes 0.19 4.4 14

4 hours 0.19 1.1 2.6

8 hours 0.19 1.1 2.2

[9]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling cis-Crotonaldehyde to prevent

all routes of exposure.
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PPE Category Specification Citations

Hand Protection

Chemical resistant gloves

tested according to EN 374.

Check for impermeability

before use.

[3]

Eye/Face Protection
Wear chemical safety goggles

and a face shield.
[3][6]

Skin and Body

Flame-retardant and antistatic

protective clothing. A chemical

protection suit is

recommended for spill

response.

[1][6]

Respiratory

Required when

vapors/aerosols are

generated. A positive-pressure,

self-contained breathing

apparatus (SCBA) is

recommended for emergency

situations. For routine work in

a fume hood, an air-purifying

respirator with a suitable

organic vapor cartridge (e.g.,

Filter A) may be appropriate

based on risk assessment.

[1][8]

Operational Plan: Step-by-Step Handling Procedure
3.1. Pre-Handling Preparations

Verify Ventilation: Ensure the chemical fume hood is functioning correctly.

Assemble PPE: Don all required PPE as specified in the table above.

Prepare Workspace: Clear the fume hood of all unnecessary items. Ensure all equipment is

grounded to prevent static discharge.[3][7] Use non-sparking tools.[3][10]
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Locate Safety Equipment: Confirm the location and functionality of the nearest eyewash

station, safety shower, and fire extinguisher.[8]

Review Emergency Plan: Mentally review the procedures for spills, fire, and personal

exposure.

3.2. Handling cis-Crotonaldehyde

Container Inspection: Before opening, inspect the container for any damage.

Inert Atmosphere: If the procedure is sensitive to air or if the substance is stored for

extended periods, handle under an inert atmosphere.[10]

Dispensing: Carefully dispense the required amount, minimizing the generation of aerosols

or vapors. Keep the container opening away from your breathing zone.

Sealing: Securely close the container immediately after use.[3]

Post-Handling: Wipe down the work surface with an appropriate decontaminant.

3.3. Storage Plan

Store in a cool, dry, well-ventilated, and fireproof area.[1][6]

Keep containers tightly closed and protected from light.[3][6]

Store under an inert gas as it is air-sensitive and can form explosive peroxides.[10]

Keep away from heat, sparks, open flames, and other ignition sources.[3][10]

Store separately from incompatible materials such as caustics, ammonia, strong oxidizers,

and amines.[1][8]

The storage area should be accessible only to authorized personnel.

3.4. Disposal Plan
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Waste Segregation: Collect all cis-Crotonaldehyde waste, including contaminated

consumables, in a dedicated, properly labeled, and sealed container.[6] Do not mix with

other waste streams.

Container Choice: Use non-plastic, sealable containers for liquid waste.[6]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "cis-
Crotonaldehyde," and all applicable hazard symbols (e.g., flammable, toxic, corrosive).

Disposal: Arrange for disposal through an approved hazardous waste disposal plant,

following all local and national regulations.[5] Do not pour down the drain.[1]

Emergency Procedures
4.1. Spill Response

Evacuate: Immediately evacuate the danger area and alert nearby personnel.[6][11]

Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[9]

Ventilate: Ensure the area is well-ventilated.[3]

Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or flames).[6][9]

Containment: For a small spill, absorb with an inert, non-combustible material like sand or

earth.[6][7] Do not use combustible absorbents like sawdust.[6]

Cleanup: Wearing full PPE, including SCBA, collect the absorbed material into a suitable

container for disposal.[1][6]

Decontaminate: Clean the spill area thoroughly.

4.2. Personal Exposure

Inhalation: Move the victim to fresh air immediately.[3][9] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[6][9]
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Skin Contact: Immediately remove all contaminated clothing.[3][5] Rinse the affected skin

with plenty of water for at least 15 minutes.[6] Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3] Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[6] Seek immediate

medical attention.[3][6]

Visualized Workflow
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Safe Handling Workflow for cis-Crotonaldehyde

1. Preparation
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Caption: Workflow for handling cis-Crotonaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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